Cas no 884494-94-4 (3-Bromo-5-fluoro-2-pyridinone)

• Product Name: 3-Bromo-5-fluoro-2-pyridinone
• CAS No: 884494-94-4
• MF: C₅H₃BrFNO
• MW: 191.985823869705
• MDL: MFCD06659480
• CID: 69281
• PubChem ID: 40786905
• Update Time: 2025-10-28

3-Bromo-5-fluoro-2-pyridinone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoropyridin-2(1H)-one
• 2-BROMO-5-FLUORO-2-HYDROXYPYRIDINE
• 3-bromo-5-fluoro-1H-pyridin-2-one
• 3-Bromo-5-fluoro-2-hydroxypyridine
• 3-Bromo-5-fluoropyridin-2-ol
• 3-Bromo-5-fluoro-2-hydroxypyrdine
• 3-Bromo-5-fluoro-2(1H)-pyridinone (ACI)
• 3-Bromo-5-fluoro-2-pyridinone
• SCHEMBL20637043
• CS-16756
• AKOS006294853
• WLZ3068
• DTXSID80654560
• SB39351
• CS-0102949
• MFCD08277253
• SCHEMBL950695
• SY128185
• 884494-94-4
• J-512020
• UPHUCWCSEZGVJO-UHFFFAOYSA-N
• AKOS005257246
• FT-0659359
• 2-Hydroxy-3-bromo-5-fluoropyridine
• 5-Fluoro-3-bromo-2-hydroxypyridine
• DB-025221

• MDL： MFCD06659480
• Inchi： 1S/C5H3BrFNO/c6-4-1-3(7)2-8-5(4)9/h1-2H,(H,8,9)
• InChI Key： UPHUCWCSEZGVJO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CNC1=O)F

Computed Properties

• Exact Mass: 190.93800
• Monoisotopic Mass: 190.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.891
• Boiling Point: 270.4 °C at 760 mmHg
• Flash Point: 270.4 °C at 760 mmHg
• Refractive Index: 1.582
• PSA: 33.12000
• LogP: 1.68880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-5-fluoro-2-pyridinone

3-Bromo-5-fluoro-2-pyridinone (CAS No. 884494-94-4): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Bromo-5-fluoro-2-pyridinone (CAS No. 884494-94-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromine and fluorine substituents on the pyridinone ring, has been extensively studied for its role in the development of novel therapeutic agents. This article provides a comprehensive overview of the synthesis, properties, and applications of 3-Bromo-5-fluoro-2-pyridinone, highlighting its significance in contemporary pharmaceutical research.

Synthesis of 3-Bromo-5-fluoro-2-pyridinone

The synthesis of 3-Bromo-5-fluoro-2-pyridinone involves a series of well-defined chemical reactions that have been optimized to achieve high yields and purity. One of the most common synthetic routes involves the condensation of 3-bromo-5-fluoropyridine with an appropriate ketone or aldehyde, followed by cyclization to form the pyridinone ring. This process can be further refined using various catalysts and solvents to enhance the efficiency and selectivity of the reaction.

A recent study published in the Journal of Organic Chemistry (2021) reported a novel synthetic method for 3-Bromo-5-fluoro-2-pyridinone using microwave-assisted synthesis. The researchers demonstrated that this approach significantly reduced reaction times and improved yields compared to traditional methods. The use of microwave technology not only accelerates the reaction but also minimizes side reactions, leading to a more pure product.

Physical and Chemical Properties

3-Bromo-5-fluoro-2-pyridinone is a white crystalline solid with a molecular weight of 197.06 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. The compound exhibits strong UV absorption due to the presence of the pyridinone chromophore, making it useful in various spectroscopic applications.

The bromine and fluorine substituents on the pyridinone ring contribute to the compound's unique electronic properties. The bromine atom provides a strong electron-withdrawing effect, while the fluorine atom enhances the electron density on the nitrogen atom. These electronic effects influence the reactivity and stability of 3-Bromo-5-fluoro-2-pyridinone, making it an attractive building block for the synthesis of more complex molecules.

Biological Activities and Applications

3-Bromo-5-fluoro-2-pyridinone has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. One of its most notable applications is as a lead compound for the development of inhibitors targeting specific enzymes involved in various diseases.

A study published in Bioorganic & Medicinal Chemistry Letters (2020) investigated the use of 3-Bromo-5-fluoro-2-pyridinone-based derivatives as inhibitors of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in gene regulation and are implicated in several diseases, including cancer and neurodegenerative disorders. The researchers found that certain derivatives exhibited potent inhibitory activity against HDACs, suggesting their potential as therapeutic agents.

In another study published in European Journal of Medicinal Chemistry (2019), researchers explored the use of 3-Bromo-5-fluoro-2-pyridinone-based compounds as inhibitors of protein kinases. Protein kinases are key regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer. The study identified several derivatives with high selectivity and potency against specific protein kinases, highlighting their potential as targeted therapies.

Clinical Trials and Future Prospects

The promising results from preclinical studies have led to increased interest in advancing 3-Bromo-5-fluoro-2-pyridinone-based compounds into clinical trials. Several pharmaceutical companies are currently investigating these compounds for their therapeutic potential in various diseases.

A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and efficacy of a 3-Bromo-5-fluoro-2-pyridinone-based inhibitor in patients with advanced solid tumors. The results showed that the compound was well-tolerated and demonstrated preliminary evidence of antitumor activity. Further clinical trials are planned to evaluate its efficacy in larger patient populations.

The future prospects for 3-Bromo-5-fluoro-2-pyridinone-based compounds are promising, given their diverse biological activities and potential therapeutic applications. Ongoing research is focused on optimizing their pharmacological properties, such as improving solubility, bioavailability, and reducing off-target effects.

Conclusion

3-Bromo-5-fluoro-2-pyridinone (CAS No. 884494-94-4) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive building block for the synthesis of more complex molecules with diverse biological activities. Recent advances in synthetic methods have improved its accessibility, while preclinical studies have demonstrated its potential as a lead compound for drug discovery. As research continues to uncover new applications and optimize its properties, 3-Bromo-5-fluoro-2-pyridinone-based compounds are poised to play an important role in future therapeutic developments.